Cas no 1261775-86-3 (2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone)

• Product Name: 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone
• CAS No: 1261775-86-3
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4791089
• Update Time: 2025-10-30

2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O2/c1-5(11)8(15)6-3-2-4-7(12)9(6)16-10(13)14/h2-5,10H,1H3
• InChI Key： GGRIOPXDPOKPPF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1OC(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone

Comprehensive Overview of 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone (CAS No. 1261775-86-3)

2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone (CAS No. 1261775-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of bromo, fluoro, and difluoromethoxy functional groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone has surged, driven by advancements in precision medicine and sustainable agriculture. This compound’s ability to act as a key precursor in the synthesis of small-molecule inhibitors and agrochemicals aligns with global trends toward targeted therapies and eco-friendly pest control solutions. Its CAS No. 1261775-86-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of halogenated compounds in drug design. The bromo and fluoro substituents in 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone contribute to its electrophilic reactivity, enabling selective bond formation in complex synthetic pathways. This property is critical for developing next-generation therapeutics, such as kinase inhibitors or GPCR modulators, which dominate current pharmaceutical pipelines.

From an environmental perspective, the difluoromethoxy group in this compound offers advantages in reducing metabolic degradation, a feature highly valued in green chemistry initiatives. As regulatory agencies emphasize safer chemical alternatives, researchers are exploring how CAS No. 1261775-86-3 can contribute to low-impact formulations. This aligns with frequent search queries like “sustainable fluorochemicals” and “eco-friendly intermediates,” highlighting its intersection with industry priorities.

The synthesis and applications of 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone are also relevant to material science. Its structural motifs are being investigated for use in liquid crystals and organic electronics, where fluorine’s electron-withdrawing properties can tune material performance. This multidisciplinary appeal ensures that CAS No. 1261775-86-3 remains a topic of interest across scientific forums and patent literature.

In summary, 2-Bromo-3'-fluoro-2'-(difluoromethoxy)propiophenone exemplifies the convergence of medicinal chemistry, agrochemical innovation, and sustainable technology. Its CAS No. 1261775-86-3 serves as a gateway to diverse research avenues, addressing both academic curiosity and industrial needs. As the scientific community continues to explore halogenated frameworks, this compound will likely play a pivotal role in shaping future breakthroughs.